Cas no 2138070-04-7 (5-(cyclobutylmethoxy)-3-methylpentane-1-sulfonyl chloride)

• Product Name: 5-(cyclobutylmethoxy)-3-methylpentane-1-sulfonyl chloride
• CAS No: 2138070-04-7
• MF: C₁₁H₂₁ClO₃S
• MW: 268.800641775131
• CID: 6580515
• PubChem ID: 165869139
• Update Time: 2025-06-13

5-(cyclobutylmethoxy)-3-methylpentane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(cyclobutylmethoxy)-3-methylpentane-1-sulfonyl chloride
• EN300-1145290
• 2138070-04-7

• Inchi： 1S/C11H21ClO3S/c1-10(6-8-16(12,13)14)5-7-15-9-11-3-2-4-11/h10-11H,2-9H2,1H3
• InChI Key： VKDLSUVZJNZNGL-UHFFFAOYSA-N
• SMILES： ClS(CCC(C)CCOCC1CCC1)(=O)=O

Computed Properties

• Exact Mass: 268.0899934g/mol
• Monoisotopic Mass: 268.0899934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.8Ų

Additional information on 5-(cyclobutylmethoxy)-3-methylpentane-1-sulfonyl chloride

Comprehensive Overview of 5-(cyclobutylmethoxy)-3-methylpentane-1-sulfonyl chloride (CAS No. 2138070-04-7)

The compound 5-(cyclobutylmethoxy)-3-methylpentane-1-sulfonyl chloride (CAS No. 2138070-04-7) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a cyclobutylmethoxy group and a methylpentane backbone, makes it a valuable intermediate for constructing complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its reactivity and potential in drug discovery, particularly in the development of targeted therapies.

One of the key features of 5-(cyclobutylmethoxy)-3-methylpentane-1-sulfonyl chloride is its role as a sulfonylation reagent. Sulfonylation reactions are critical in modifying biomolecules, enabling the introduction of sulfonyl groups into target compounds. This process is widely used in the synthesis of sulfonamides, which are prevalent in antibiotics, antivirals, and other therapeutic agents. The compound's chloride moiety enhances its reactivity, making it a preferred choice for high-yield transformations under mild conditions.

In recent years, the demand for custom synthesis intermediates like 5-(cyclobutylmethoxy)-3-methylpentane-1-sulfonyl chloride has surged, driven by advancements in precision medicine and bioconjugation techniques. Its compatibility with click chemistry and other modern synthetic methodologies has positioned it as a versatile tool for chemists. Additionally, its stability under controlled conditions ensures reliable performance in laboratory settings, addressing common challenges such as reagent degradation and side reactions.

The compound's cyclobutyl ring contributes to its steric and electronic properties, influencing its interaction with biological targets. This structural motif is increasingly explored in fragment-based drug design, where small, rigid rings are used to optimize binding affinity and selectivity. As a result, 5-(cyclobutylmethoxy)-3-methylpentane-1-sulfonyl chloride has garnered attention in medicinal chemistry circles, particularly for projects targeting GPCRs and kinase inhibitors.

From an industrial perspective, scalability and cost-effective synthesis of 5-(cyclobutylmethoxy)-3-methylpentane-1-sulfonyl chloride are critical considerations. Recent innovations in flow chemistry and catalytic processes have improved its production efficiency, reducing waste and energy consumption. These advancements align with the growing emphasis on green chemistry and sustainable practices in the pharmaceutical sector.

For researchers seeking reliable sources of high-purity sulfonyl chlorides, 5-(cyclobutylmethoxy)-3-methylpentane-1-sulfonyl chloride offers a balance of reactivity and stability. Its applications extend beyond drug development, including materials science, where sulfonyl groups are incorporated into polymers and coatings for enhanced durability. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in synthetic chemistry.

In summary, 5-(cyclobutylmethoxy)-3-methylpentane-1-sulfonyl chloride (CAS No. 2138070-04-7) is a multifaceted reagent with broad utility in organic synthesis, drug discovery, and material science. Its unique structural attributes and reactivity profile make it indispensable for modern chemical research, reflecting the evolving needs of the life sciences industry.